Cas no 1797640-14-2 (N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1797640-14-2
• MF: C₁₅H₂₁NO₂S
• MW: 279.397742986679
• CID: 6159522
• PubChem ID: 71810375
• Update Time: 2025-05-26

N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]CYCLOHEX-3-ENE-1-CARBOXAMIDE
• 1797640-14-2
• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)cyclohex-3-enecarboxamide
• F6451-0740
• AKOS024567825
• N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C15H21NO2S/c1-11-8-9-14(19-11)13(18-2)10-16-15(17)12-6-4-3-5-7-12/h3-4,8-9,12-13H,5-7,10H2,1-2H3,(H,16,17)
• InChI Key： IUUZNUDRDLPBHH-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(C1CC=CCC1)=O)OC

Computed Properties

• Exact Mass: 279.12930009g/mol
• Monoisotopic Mass: 279.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide

N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide (CAS No. 1797640-14-2): A Comprehensive Overview

The compound N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide, identified by its CAS number 1797640-14-2, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various biological and therapeutic contexts. The presence of functional groups such as the cyclohexene ring, methoxy substituent, and thiophene moiety contributes to its distinctive chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements, particularly in the development of novel pharmaceutical agents. The structural motif of N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide aligns well with this trend, as thiophene derivatives are widely recognized for their biological activity. Specifically, the combination of a cyclohexene ring and a thiophene ring linked through an ethyl chain introduces a level of complexity that can influence both the physical properties and the biological interactions of the molecule.

One of the most compelling aspects of this compound is its potential role in drug discovery. The methoxy group and the thiophene ring are particularly noteworthy, as they have been implicated in various pharmacological effects. For instance, thiophene derivatives are known to exhibit anti-inflammatory, antimicrobial, and antitumor properties. The methoxy group can further modulate these effects by influencing electronic distribution and steric hindrance around the reactive sites. This dual functionality makes N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide a promising candidate for further investigation in medicinal chemistry.

Recent studies have begun to explore the synthetic pathways leading to this compound, highlighting its accessibility through multi-step organic synthesis. The use of advanced catalytic methods has enabled researchers to construct the desired framework with high efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to form the carbon-carbon bonds essential for the thiophene linkage. Additionally, transition metal-catalyzed hydrogenation techniques have been utilized to introduce the cyclohexene ring with minimal side reactions.

The biological evaluation of N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide has also progressed significantly. In vitro assays have demonstrated its interaction with various biological targets, including enzymes and receptors relevant to human health. Notably, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory therapies. Furthermore, its ability to interact with specific receptors has raised interest in its possible applications as an analgesic or neuroprotective agent.

The structural flexibility of this molecule also offers opportunities for derivatization, allowing chemists to fine-tune its properties for specific applications. By modifying substituents such as the methoxy group or introducing additional functional groups, researchers can explore new pharmacological profiles. This adaptability is crucial in drug development, where subtle changes in molecular structure can significantly impact efficacy and safety.

From a computational chemistry perspective, N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide has been subjected to detailed molecular modeling studies. These investigations have provided insights into its binding interactions with biological targets at an atomic level. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how this compound might behave within a cellular environment. Such simulations are invaluable for guiding experimental design and optimizing lead compounds.

The synthesis and characterization of this compound have also benefited from advancements in analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all played critical roles in confirming its structure and purity. These tools provide high-resolution data that are essential for understanding its chemical behavior and interactions.

In conclusion, N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]cyclohex-3-ene-1-carboxamide (CAS No. 1797640-14-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising biological activities observed in preliminary studies, make it a valuable candidate for further exploration. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this one are poised to play a crucial role in the development of novel therapeutic agents.